Cas no 2034516-50-0 (3,4-diethoxy-N-(1-{3-methyl-1,2,4triazolo4,3-apyrazin-8-yl}piperidin-4-yl)benzamide)

• Product Name: 3,4-diethoxy-N-(1-{3-methyl-1,2,4triazolo4,3-apyrazin-8-yl}piperidin-4-yl)benzamide
• CAS No: 2034516-50-0
• MF: C₂₂H₂₈N₆O₃
• MW: 424.496124267578
• CID: 6072972
• PubChem ID: 119104502
• Update Time: 2025-08-04

3,4-diethoxy-N-(1-{3-methyl-1,2,4triazolo4,3-apyrazin-8-yl}piperidin-4-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3,4-diethoxy-N-(1-{3-methyl-1,2,4triazolo4,3-apyrazin-8-yl}piperidin-4-yl)benzamide
• F6559-0226
• AKOS026697920
• 2034516-50-0
• 3,4-diethoxy-N-(1-(3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl)piperidin-4-yl)benzamide
• 3,4-diethoxy-N-(1-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperidin-4-yl)benzamide
• 3,4-diethoxy-N-[1-(3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl)piperidin-4-yl]benzamide

• Inchi： 1S/C22H28N6O3/c1-4-30-18-7-6-16(14-19(18)31-5-2)22(29)24-17-8-11-27(12-9-17)20-21-26-25-15(3)28(21)13-10-23-20/h6-7,10,13-14,17H,4-5,8-9,11-12H2,1-3H3,(H,24,29)
• InChI Key： NZUFFZOGJNDJHN-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=C(C=1)OCC)OCC)NC1CCN(C2C3=NN=C(C)N3C=CN=2)CC1

Computed Properties

• Exact Mass: 424.22228878g/mol
• Monoisotopic Mass: 424.22228878g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 93.9Ų

Additional information on 3,4-diethoxy-N-(1-{3-methyl-1,2,4triazolo4,3-apyrazin-8-yl}piperidin-4-yl)benzamide

Introduction to 3,4-diethoxy-N-(1-{3-methyl-1,2,4triazolo4,3-apyrazin-8-yl}piperidin-4-yl)benzamide (CAS No. 2034516-50-0)

3,4-diethoxy-N-(1-{3-methyl-1,2,4triazolo4,3-apyrazin-8-yl}piperidin-4-yl)benzamide, identified by its CAS number 2034516-50-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate heterocyclic structure, which includes fused rings of nitrogen and carbon atoms. The presence of multiple functional groups such as ethoxy substituents and a piperidine ring further enhances its potential as a bioactive molecule.

The molecular framework of 3,4-diethoxy-N-(1-{3-methyl-1,2,4triazolo4,3-apyrazin-8-yl}piperidin-4-yl)benzamide is meticulously designed to interact with biological targets in a highly specific manner. The benzamide moiety is a well-known pharmacophore that often participates in hydrogen bonding interactions with proteins and enzymes, making it a valuable component in drug design. Additionally, the triazolopyrazine scaffold is emerging as a promising structural motif in the development of novel therapeutic agents due to its ability to modulate various biological pathways.

In recent years, there has been a surge in research focused on the development of small-molecule inhibitors that target kinases and other enzymes involved in cancer progression. The compound 3,4-diethoxy-N-(1-{3-methyl-1,2,4triazolo4,3-apyrazin-8-yl}piperidin-4-yl)benzamide has been investigated for its potential inhibitory effects on several kinases that are overexpressed in tumors. Preliminary studies suggest that this molecule may interfere with the signaling cascades that drive cell proliferation and survival, offering a promising lead for the development of anticancer therapies.

One of the most compelling aspects of 3,4-diethoxy-N-(1-{3-methyl-1,2,4triazolo4,3-apyrazin-8-yl}piperidin-4-yl)benzamide is its unique structural features that contribute to its binding affinity and selectivity. The combination of the benzamide group with the piperidine ring creates a rigid scaffold that can effectively occupy binding pockets on target proteins. Furthermore, the triazolopyrazine moiety introduces additional hydrogen bonding opportunities and steric hindrance that can fine-tune interactions with biological targets.

The synthesis of 3,4-diethoxy-N-(1-{3-methyl-1,2,4triazolo4,3-apyrazin-8-yl}piperidin-4-yb)benzamide involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The introduction of ethoxy groups at the 3 and 4 positions of the benzene ring enhances lipophilicity while maintaining solubility in biological buffers. The construction of the triazolopyrazine ring requires careful selection of reagents and catalysts to achieve optimal regioselectivity.

Recent advances in computational chemistry have enabled researchers to predict the binding modes of 3,4-diethoxy-N-(1-{3-methylb{1},2{b},b{b}-triazolo{b}{b}-pyrazin{b}-8-y)b)piperidin{b}-y{b})benzamide to target proteins with remarkable accuracy. Molecular docking studies have revealed that this compound can bind to kinases with high affinity by forming multiple hydrogen bonds and hydrophobic interactions within the active site. These insights have guided the optimization of analogs with improved pharmacokinetic properties.

In vitro assays have demonstrated that CAS No. 2034516{b}-50{b}{b}-0 exhibits inhibitory activity against several kinases relevant to cancer therapy. For instance, it has shown potent inhibition against tyrosine kinases such as EGFR (epidermal growth factor receptor) and VEGFR (vascular endothelial growth factor receptor). The ability to modulate these kinases suggests that this compound may have therapeutic potential in treating cancers driven by aberrant signaling pathways.

The development of novel drug candidates often involves evaluating their efficacy in preclinical models before advancing to human trials. Animal studies have provided preliminary evidence that CAS No. 2034516{b}-50{b}{b}-0 can inhibit tumor growth by disrupting kinase-dependent signaling networks. These findings are particularly encouraging given the challenges associated with developing kinase inhibitors due to their narrow therapeutic windows.

One of the key challenges in drug development is achieving selective toxicity toward cancer cells while minimizing side effects on healthy tissues. The unique structure of CAS No. 2034516{b}-50{b}{b}-0 offers hope for achieving this balance by targeting specific kinases overexpressed in tumors. Additionally，the presence of multiple functional groups provides opportunities for further derivatization to enhance selectivity and reduce off-target effects.

The field of medicinal chemistry continues to evolve rapidly，with new methodologies and technologies enabling more efficient discovery and optimization of bioactive molecules。The study of compounds like CAS No. 2034516{b}-50{b}{b}-0 highlights the importance of interdisciplinary approaches，combining synthetic chemistry，computational modeling，and biological testing to develop next-generation therapeutics。